Cas no 2287340-59-2 (4-Bromopiperidine-1-carbonyl chloride)

• Product Name: 4-Bromopiperidine-1-carbonyl chloride
• CAS No: 2287340-59-2
• MF: C₆H₉BrClNO
• MW: 226.49875998497
• CID: 5980550
• PubChem ID: 137942468
• Update Time: 2025-05-26

4-Bromopiperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-6739663
• 4-Bromopiperidine-1-carbonyl chloride
• 2287340-59-2

• Inchi： 1S/C6H9BrClNO/c7-5-1-3-9(4-2-5)6(8)10/h5H,1-4H2
• InChI Key： HVMDVPYQUGXVFB-UHFFFAOYSA-N
• SMILES： BrC1CCN(C(=O)Cl)CC1

Computed Properties

• Exact Mass: 224.95560g/mol
• Monoisotopic Mass: 224.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-Bromopiperidine-1-carbonyl chloride

Introduction to 4-Bromopiperidine-1-carbonyl chloride (CAS No: 2287340-59-2)

4-Bromopiperidine-1-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2287340-59-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. Its unique structural features, combining a piperidine ring with a bromine substituent and a carbonyl chloride functionality, make it a versatile building block for medicinal chemists.

The piperidine core is a common pharmacophore found in many drugs due to its ability to mimic the binding pockets of biological targets such as enzymes and receptors. The presence of a bromine atom at the 4-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic transformations. The carbonyl chloride group (Cl-COCl) is particularly valuable for introducing acyl groups into molecules, which is essential for constructing complex structures in drug design.

In recent years, there has been growing interest in the development of novel treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease. Compounds containing the piperidine scaffold have shown promise in modulating neurotransmitter systems. For instance, derivatives of piperidine have been investigated for their potential to inhibit monoamine oxidase (MAO) enzymes, which are implicated in the degradation of neurotransmitters like dopamine. The compound 4-Bromopiperidine-1-carbonyl chloride provides a direct route to synthesizing such derivatives by allowing for selective introduction of acyl groups at the 1-position of the piperidine ring.

Moreover, the pharmaceutical industry has increasingly focused on small molecules that can modulate inflammatory pathways. Piperidine-based compounds have been explored for their ability to interact with various inflammatory mediators. The bromine substituent in 4-Bromopiperidine-1-carbonyl chloride facilitates further derivatization, enabling the creation of molecules that can selectively inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in the production of pro-inflammatory cytokines and are often targeted in nonsteroidal anti-inflammatory drugs (NSAIDs).

Recent advances in synthetic chemistry have also highlighted the utility of 4-Bromopiperidine-1-carbonyl chloride in library synthesis and high-throughput screening programs. Its reactivity with nucleophiles allows for rapid diversification of molecular structures, enabling researchers to generate large collections of compounds for screening against biological targets. This approach has been particularly effective in identifying novel leads for drug development. For example, researchers have utilized this intermediate to synthesize libraries of piperidine-based compounds that exhibit inhibitory activity against kinases, which are overexpressed in various cancers.

The chemical properties of 4-Bromopiperidine-1-carbonyl chloride make it an attractive candidate for further exploration in medicinal chemistry. The combination of a reactive carbonyl chloride group and a bromine atom provides multiple opportunities for functionalization, allowing chemists to tailor molecular structures to specific biological targets. Additionally, the stability and ease of handling of this compound under standard laboratory conditions make it a practical choice for both academic and industrial research.

In conclusion, 4-Bromopiperidine-1-carbonyl chloride (CAS No: 2287340-59-2) is a versatile intermediate with significant potential in pharmaceutical research. Its structural features enable the synthesis of bioactive molecules targeting neurological and inflammatory disorders, making it a valuable tool for drug discovery efforts. As synthetic methodologies continue to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.